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Cat. No.: B15601466 Get Quote

Technical Support Center: N-Butyroyl-D-
Sphingosine
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and handling of N-Butyroyl-D-
Sphingosine (also known as C4-ceramide) in aqueous solutions. The following

troubleshooting guides and frequently asked questions (FAQs) address common issues

encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for N-Butyroyl-D-Sphingosine powder?

A1: For long-term stability, N-Butyroyl-D-Sphingosine powder should be stored at -20°C. At

this temperature, it is expected to be stable for at least four years.[1]

Q2: How should I prepare a stock solution of N-Butyroyl-D-Sphingosine?

A2: N-Butyroyl-D-Sphingosine is soluble in organic solvents such as ethanol, dimethyl

sulfoxide (DMSO), and dimethylformamide (DMF). To prepare a stock solution, dissolve the

powder in one of these solvents to a high concentration (e.g., 10-20 mM).[2] It is recommended

to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store

them at -20°C.
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Q3: What is the stability of N-Butyroyl-D-Sphingosine in a prepared stock solution?

A3: When stored at -20°C in a suitable organic solvent such as ethanol, DMSO, or DMF, stock

solutions of N-Butyroyl-D-Sphingosine are stable for at least four years.[1]

Q4: What is the solubility of N-Butyroyl-D-Sphingosine in aqueous solutions?

A4: N-Butyroyl-D-Sphingosine has very limited solubility in aqueous solutions like phosphate-

buffered saline (PBS).[2] Due to its hydrophobic nature, it is prone to precipitation when diluted

into aqueous media.

Q5: Is there any data on the chemical stability of N-Butyroyl-D-Sphingosine in aqueous

solutions (e.g., hydrolysis rate at different pH and temperatures)?

A5: Currently, there is a lack of formal studies detailing the specific degradation kinetics (e.g.,

hydrolysis rate) of N-Butyroyl-D-Sphingosine in aqueous solutions under various pH and

temperature conditions. The primary degradation route in a biological context is enzymatic

hydrolysis by ceramidases.[3][4] For experimental purposes, it is crucial to minimize the time

the compound spends in aqueous solutions before use and to be aware of its potential for

precipitation. It is generally recommended that aqueous solutions not be stored for more than

one day.[1]

Troubleshooting Guide
Issue 1: Precipitation of N-Butyroyl-D-Sphingosine in Cell Culture Medium

Question: I've diluted my N-Butyroyl-D-Sphingosine stock solution into my cell culture

medium, and I observe a precipitate. What can I do to improve its solubility and delivery to

cells?

Answer: This is a common challenge due to the hydrophobic nature of ceramides. Here are

several approaches to address this:

Vigorous Mixing: When diluting the stock solution, add it dropwise to the pre-warmed

(37°C) culture medium while vortexing or stirring vigorously to promote dispersion.[2]
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Complexation with Bovine Serum Albumin (BSA): BSA can act as a carrier to improve the

solubility of ceramides in aqueous solutions. You can prepare a complex of N-Butyroyl-D-
Sphingosine with fatty acid-free BSA before adding it to your cell culture.

Ethanol:Dodecane Solvent System: A mixture of ethanol and dodecane (98:2, v/v) can be

used to dissolve the ceramide, which can then be dispersed into the aqueous medium.[5]

Sonication: Brief sonication of the final diluted solution may help to break down small

aggregates and improve dispersion.

Lower Final Concentration: Using a lower final concentration of N-Butyroyl-D-
Sphingosine may prevent precipitation.

Issue 2: High Variability in Experimental Results

Question: I am observing inconsistent results between experiments using N-Butyroyl-D-
Sphingosine. What could be the cause?

Answer: High variability can stem from several factors related to the handling of N-Butyroyl-
D-Sphingosine:

Improper Storage: Ensure that both the powder and stock solutions are consistently stored

at -20°C and protected from light. Avoid repeated freeze-thaw cycles by using single-use

aliquots.

Inaccurate Concentration: Verify the concentration of your stock solution. Evaporation of

the solvent from the stock solution vial can lead to a higher effective concentration.

Precipitation: As mentioned above, precipitation in the experimental setup can lead to a

lower effective concentration of the compound in solution, resulting in inconsistent

biological effects. Visually inspect your solutions for any signs of precipitation before use.

Quantitative Data Summary
While specific quantitative stability data for N-Butyroyl-D-Sphingosine in aqueous solutions is

not readily available, the following tables summarize its physicochemical properties and

solubility in organic solvents.
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Table 1: Physicochemical Properties of N-Butyroyl-D-Sphingosine

Property Value Reference

Synonyms
C4-Ceramide, N-Butyryl-D-

erythro-sphingosine
[6]

Molecular Formula C₂₂H₄₃NO₃ [3]

Molecular Weight 369.6 g/mol [3]

Appearance White to off-white solid

Storage Temperature -20°C

Table 2: Solubility of N-Butyroyl-D-Sphingosine in Organic Solvents

Solvent Solubility Reference

Ethanol ~30 mg/mL [2]

DMSO ~20 mg/mL [2]

Dimethylformamide (DMF) Soluble

Experimental Protocols
Protocol 1: Preparation of N-Butyroyl-D-Sphingosine Stock Solution

Weigh the desired amount of N-Butyroyl-D-Sphingosine powder in a sterile microcentrifuge

tube.

Add the appropriate volume of 100% ethanol or DMSO to achieve a high-concentration stock

solution (e.g., 10-20 mM).[2]

Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile tubes.
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Store the aliquots at -20°C.

Protocol 2: Preparation of N-Butyroyl-D-Sphingosine-BSA Complex for Cell Culture

Prepare a stock solution of N-Butyroyl-D-Sphingosine in ethanol as described in Protocol

1.

Prepare a 10% (w/v) solution of fatty acid-free BSA in serum-free cell culture medium and

warm it to 37°C.

In a separate sterile tube, add the required volume of the N-Butyroyl-D-Sphingosine stock

solution.

While vortexing the BSA solution, slowly add the N-Butyroyl-D-Sphingosine stock solution

dropwise. The final concentration of ethanol should be kept low (typically <0.5%) to avoid

cytotoxicity.

Incubate the N-Butyroyl-D-Sphingosine-BSA mixture in a 37°C water bath for 30 minutes

with occasional gentle mixing to facilitate complex formation.

This complex can now be added to your cell culture medium to achieve the desired final

concentration.
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Caption: Simplified signaling pathway of C4-ceramide-induced apoptosis.
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Caption: Experimental workflow for cell treatment with C4-ceramide.
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Caption: Troubleshooting decision tree for C4-ceramide precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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